2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H19FN6O3S/c1-13-2-6-15(7-3-13)24-20(31)12-33-22-28-27-18(10-16-11-19(30)26-21(32)25-16)29(22)17-8-4-14(23)5-9-17/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: WNJZPTVQRZLXHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19FN6O3S
• Molecular Weight: 466.5 g/mol
• CAS No.: 852154-04-2

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O3S and its molecular weight is 466.49. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

Compounds with structural similarities have been developed for in vivo imaging using positron emission tomography (PET). For example, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, was designed for selective imaging of the translocator protein (18 kDa) with PET, showcasing the potential of such compounds in diagnostic applications (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

Several synthesized compounds bearing pyrimidine and triazole functionalities have shown significant antimicrobial and antitumor activities. For instance, compounds derived from visnagenone and khellinone exhibited COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Moreover, novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones synthesized from 1,3-Di(thiophen-2-yl)prop-2-en-1-one displayed mild antimicrobial activities, hinting at their potential therapeutic applications (Gomha et al., 2018).

Synthesis and Characterization for Drug Design

The synthesis and characterization of compounds with the pyrimidine and triazole moiety, such as (S/R)-2-(2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl) acetamido)-3-(4-hydroxyphenyl)propanoic Acid, have been reported, showing the importance of such structures in drug design and discovery. These compounds have demonstrated selective antitumor activities, highlighting their potential in medicinal chemistry (Jing, 2011).

Herbicidal Activity

Compounds with dihydropyrimidinyl phenyl moieties have been evaluated for their herbicidal activities, showing effectiveness against dicotyledonous weeds. This indicates the potential application of such compounds in agriculture for weed control (Wu et al., 2011).